N-{[4-ethyl-5-({2-oxo-2-[(2,4,6-trimethylphenyl)amino]ethyl}sulfanyl)-4H-1,2,4-triazol-3-yl]methyl}-4-methylbenzamide

• Molecular Formula: C24H29N5O2S
• Molecular Weight: 451.6 g/mol
• IUPAC Name: N-[[4-ethyl-5-[2-oxo-2-(2,4,6-trimethylanilino)ethyl]sulfanyl-1,2,4-triazol-3-yl]methyl]-4-methylbenzamide
• InChI: InChI=1S/C24H29N5O2S/c1-6-29-20(13-25-23(31)19-9-7-15(2)8-10-19)27-28-24(29)32-14-21(30)26-22-17(4)11-16(3)12-18(22)5/h7-12H,6,13-14H2,1-5H3,(H,25,31)(H,26,30)
• InChI Key: KCBKOBXNXZDMOB-UHFFFAOYSA-N
• SMILES: CCN1C(=NN=C1SCC(=O)NC2=C(C=C(C=C2C)C)C)CNC(=O)C3=CC=C(C=C3)C

Description

N-{[4-ethyl-5-({2-oxo-2-[(2,4,6-trimethylphenyl)amino]ethyl}sulfanyl)-4H-1,2,4-triazol-3-yl]methyl}-4-methylbenzamide is a chemical compound that has gained attention in the scientific community due to its potential applications in drug discovery and development.

Mechanism of Action

The mechanism of action of N-{[4-ethyl-5-({2-oxo-2-[(2,4,6-trimethylphenyl)amino]ethyl}sulfanyl)-4H-1,2,4-triazol-3-yl]methyl}-4-methylbenzamide is not fully understood. However, it has been suggested that it may act by inhibiting the activity of certain enzymes involved in cell growth and proliferation.
Biochemical and Physiological Effects:
Studies have shown that N-{[4-ethyl-5-({2-oxo-2-[(2,4,6-trimethylphenyl)amino]ethyl}sulfanyl)-4H-1,2,4-triazol-3-yl]methyl}-4-methylbenzamide can induce apoptosis (programmed cell death) in cancer cells. It has also been shown to inhibit the growth of bacteria and fungi.

Advantages and Limitations for Lab Experiments

One advantage of using N-{[4-ethyl-5-({2-oxo-2-[(2,4,6-trimethylphenyl)amino]ethyl}sulfanyl)-4H-1,2,4-triazol-3-yl]methyl}-4-methylbenzamide in lab experiments is its potential as a broad-spectrum antitumor, antimicrobial, and antifungal agent. However, its mechanism of action is not fully understood, which may limit its use in certain experiments.

Future Directions

Future research on N-{[4-ethyl-5-({2-oxo-2-[(2,4,6-trimethylphenyl)amino]ethyl}sulfanyl)-4H-1,2,4-triazol-3-yl]methyl}-4-methylbenzamide could focus on further elucidating its mechanism of action and identifying potential targets for its activity. Additionally, studies could be conducted to determine its efficacy in animal models and in clinical trials. Further research could also investigate its potential as a treatment for other diseases, such as fungal infections.

Synthesis Methods

The synthesis of N-{[4-ethyl-5-({2-oxo-2-[(2,4,6-trimethylphenyl)amino]ethyl}sulfanyl)-4H-1,2,4-triazol-3-yl]methyl}-4-methylbenzamide involves the reaction of 4-methylbenzoyl chloride with 4-ethyl-5-mercapto-1,2,4-triazole in the presence of triethylamine. The resulting compound is then reacted with 2,4,6-trimethylaniline in the presence of sodium hydride to yield the final product.

Scientific Research Applications

N-{[4-ethyl-5-({2-oxo-2-[(2,4,6-trimethylphenyl)amino]ethyl}sulfanyl)-4H-1,2,4-triazol-3-yl]methyl}-4-methylbenzamide has been studied for its potential applications in drug discovery and development. It has been shown to have antitumor activity against various cancer cell lines, including breast, lung, and colon cancer. Additionally, it has been studied for its potential as an antimicrobial and antifungal agent.